molecular formula C16H23NO3 B6259025 rac-tert-butyl (3R,4S)-3-benzyl-4-hydroxypyrrolidine-1-carboxylate, trans CAS No. 215922-82-0

rac-tert-butyl (3R,4S)-3-benzyl-4-hydroxypyrrolidine-1-carboxylate, trans

Cat. No. B6259025
CAS RN: 215922-82-0
M. Wt: 277.4
InChI Key:
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Description

Rac-tert-butyl (3R,4S)-3-benzyl-4-hydroxypyrrolidine-1-carboxylate, trans (3R,4S-3BHPC) is a synthetic compound that has recently been studied for its potential applications in scientific research. 3R,4S-3BHPC is an alkyl ester of the amino acid pyrrolidine and is a chiral molecule with two enantiomers, (R)- and (S)-3BHPC. This compound has been found to have a wide range of biological activities, including anti-inflammatory, anti-oxidant, and anti-cancer activities. In addition, its ability to interact with other molecules has been studied as a potential therapeutic agent in a variety of diseases.

Scientific Research Applications

Rac-tert-butyl (3R,4S)-3-benzyl-4-hydroxypyrrolidine-1-carboxylate, trans-3BHPC has been studied for its potential applications in scientific research. It has been found to have a wide range of biological activities, including anti-inflammatory, anti-oxidant, and anti-cancer activities. In addition, its ability to interact with other molecules has been studied as a potential therapeutic agent in a variety of diseases, including Alzheimer’s disease, Parkinson’s disease, and cancer.

Mechanism of Action

The exact mechanism of action of rac-tert-butyl (3R,4S)-3-benzyl-4-hydroxypyrrolidine-1-carboxylate, trans-3BHPC is not yet fully understood. However, it is believed to interact with a variety of proteins and enzymes in the body, leading to changes in the activity of those proteins and enzymes. This in turn can lead to changes in cell signaling pathways and the expression of genes, resulting in the observed biological activities.
Biochemical and Physiological Effects
rac-tert-butyl (3R,4S)-3-benzyl-4-hydroxypyrrolidine-1-carboxylate, trans-3BHPC has been found to have a variety of biochemical and physiological effects. In animal models, this compound has been found to have anti-inflammatory, anti-oxidant, and anti-cancer activities. In addition, it has been found to modulate the expression of genes involved in inflammation and oxidative stress, as well as modulate the activity of proteins involved in cell signaling pathways.

Advantages and Limitations for Lab Experiments

Rac-tert-butyl (3R,4S)-3-benzyl-4-hydroxypyrrolidine-1-carboxylate, trans-3BHPC has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and can be separated into its enantiomers using chiral chromatography. In addition, it is highly soluble in organic solvents and can be stored at room temperature. However, it is important to note that rac-tert-butyl (3R,4S)-3-benzyl-4-hydroxypyrrolidine-1-carboxylate, trans-3BHPC is a synthetic compound, and its biological effects may not be the same as those of natural compounds.

Future Directions

There are a number of potential future directions for research on rac-tert-butyl (3R,4S)-3-benzyl-4-hydroxypyrrolidine-1-carboxylate, trans-3BHPC. These include further exploration of its potential therapeutic applications, such as its use as an anti-inflammatory, anti-oxidant, and anti-cancer agent. In addition, further research could be done to explore its mechanism of action and its potential interactions with other molecules. Finally, further studies could be conducted to investigate the potential toxicity of this compound, and to identify any potential side effects.

Synthesis Methods

Rac-tert-butyl (3R,4S)-3-benzyl-4-hydroxypyrrolidine-1-carboxylate, trans-3BHPC can be synthesized using a variety of methods. The most common method is the reaction of 3-benzyl-4-hydroxypyrrolidine-1-carboxylic acid with tert-butyl bromide in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction is typically carried out in an organic solvent such as dichloromethane or toluene. The reaction produces racemic rac-tert-butyl (3R,4S)-3-benzyl-4-hydroxypyrrolidine-1-carboxylate, trans-3BHPC, which can then be separated into its enantiomers using a chiral chromatography column.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl (3R,4S)-3-benzyl-4-hydroxypyrrolidine-1-carboxylate, trans involves the protection of the hydroxyl group, followed by the addition of the benzyl group to the pyrrolidine ring. The carboxylic acid group is then activated and coupled with tert-butyl ester to form the final product.", "Starting Materials": [ "3R,4S-dihydroxypyrrolidine", "benzyl bromide", "tert-butyl bromoacetate", "triethylamine", "dichloromethane", "diisopropylethylamine", "N,N'-dicyclohexylcarbodiimide", "dimethylformamide", "sodium bicarbonate", "brine" ], "Reaction": [ "Protection of the hydroxyl group with tert-butyldimethylsilyl chloride and imidazole in dichloromethane", "Addition of benzyl bromide to the pyrrolidine ring using triethylamine in dichloromethane", "Activation of the carboxylic acid group with N,N'-dicyclohexylcarbodiimide and diisopropylethylamine in dimethylformamide", "Coupling of the activated carboxylic acid with tert-butyl bromoacetate using triethylamine in dimethylformamide", "Deprotection of the hydroxyl group with sodium bicarbonate in water", "Extraction with dichloromethane and washing with brine", "Purification by column chromatography" ] }

CAS RN

215922-82-0

Product Name

rac-tert-butyl (3R,4S)-3-benzyl-4-hydroxypyrrolidine-1-carboxylate, trans

Molecular Formula

C16H23NO3

Molecular Weight

277.4

Purity

95

Origin of Product

United States

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